Cas no 773125-56-7 (3-amino-3-(2-bromo-5-fluorophenyl)propanoic acid)

• Product Name: 3-amino-3-(2-bromo-5-fluorophenyl)propanoic acid
• CAS No: 773125-56-7
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 5743025
• PubChem ID: 84710639
• Update Time: 2025-10-28

3-amino-3-(2-bromo-5-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(2-BROMO-5-FLUOROPHENYL)PROPANOICACIDHCL
• 3-AMINO-3-(2-BROMO-5-FLUOROPHENYL)PROPANOIC ACID HCL
• 3-amino-3-(2-bromo-5-fluorophenyl)propanoic acid
• 773125-56-7
• EN300-1911557

• Inchi： 1S/C9H9BrFNO2/c10-7-2-1-5(11)3-6(7)8(12)4-9(13)14/h1-3,8H,4,12H2,(H,13,14)
• InChI Key： ZXUNQKZNIDCSCQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(CC(=O)O)N)F

Computed Properties

• Exact Mass: 260.98007g/mol
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-3-(2-bromo-5-fluorophenyl)propanoic acid

3-Amino-3-(2-Bromo-5-Fluorophenyl)Propanoic Acid: A Comprehensive Overview

3-Amino-3-(2-bromo-5-fluorophenyl)propanoic acid, identified by the CAS number 773125-56-7, is a chemically synthesized compound with a unique structure that combines an amino group, a bromine atom, and a fluorine atom within its molecular framework. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and development. The molecule's structure, characterized by a propanoic acid backbone with an amino group and a substituted phenyl ring, makes it a versatile building block for various chemical reactions and biological assays.

The synthesis of 3-amino-3-(2-bromo-5-fluorophenyl)propanoic acid involves a multi-step process that typically includes nucleophilic substitution, aromatic substitution, and oxidation reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, which is crucial for its use in preclinical studies. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring scalability and cost-effectiveness.

In terms of pharmacological properties, 3-amino-3-(2-bromo-5-fluorophenyl)propanoic acid has demonstrated promising activity in several biological models. Studies have shown that this compound exhibits selective inhibition against certain enzymes, making it a potential candidate for the development of novel therapeutic agents. For instance, recent research has highlighted its ability to modulate kinase activity, which is a critical target in the treatment of cancer and inflammatory diseases.

The structural uniqueness of 3-amino-3-(2-bromo-5-fluorophenyl)propanoic acid also lends itself to applications in materials science. Its ability to form stable complexes with metal ions has been exploited in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

From an environmental standpoint, the biodegradation and toxicity profiles of 3-amino-3-(2-bromo-5-fluorophenyl)propanoic acid are areas of active research. Preliminary studies suggest that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. However, further investigations are required to fully understand its ecological impact and ensure safe handling practices.

In conclusion, 3-amino-3-(2-bromo-5-fluorophenyl)propanoic acid, CAS No. 773125-56-7, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methods and pharmacological insights, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new facets of this compound's properties and applications, its role in shaping future innovations is expected to grow significantly.